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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

An In-depth Technical Guide to the Properties of Neryl Butyrate and its Diastereoisomer,

Geranyl Butyrate

Introduction
Neryl butyrate and geranyl butyrate are diastereoisomers, specifically E/Z (or cis/trans)

isomers, that hold significance in the flavor, fragrance, and potentially pharmaceutical

industries. As esters derived from nerol or geraniol and butyric acid, their subtle structural

differences lead to distinct sensory and physicochemical properties. This technical guide

provides a comprehensive overview of these two compounds, focusing on their chemical

properties, biological activities, and experimental protocols for their synthesis and analysis. The

information is tailored for researchers, scientists, and drug development professionals, with a

focus on quantitative data and detailed methodologies.

Chemical Structure and Isomerism
Neryl butyrate and geranyl butyrate share the same molecular formula, C₁₄H₂₄O₂, and

molecular weight of approximately 224.34 g/mol .[1][2] Their structural difference lies in the

geometry around the double bond at the C2 position of the octadienyl chain. Geranyl butyrate

is the (E)-isomer, where the main carbon chains are on opposite sides of the double bond.

Neryl butyrate is the (Z)-isomer, with the main carbon chains on the same side. This cis-trans

isomerism is the basis for their classification as diastereoisomers.[2][3]
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Caption: Isomeric relationship of Neryl and Geranyl Butyrate.

Physicochemical Properties
The difference in geometry between neryl butyrate and geranyl butyrate influences their

physical properties, including boiling point, density, and refractive index, as well as their

organoleptic profiles.

Quantitative Physicochemical Data
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Property Neryl Butyrate Geranyl Butyrate

CAS Number 999-40-6[1] 106-29-6[3]

Molecular Formula C₁₄H₂₄O₂[1][2] C₁₄H₂₄O₂[4]

Molecular Weight 224.34 g/mol [1] 224.34 g/mol [3]

Appearance
Colorless to pale yellow

liquid[1]
Colorless liquid[3][5]

Boiling Point 239-240 °C @ 760 mmHg[1]
252 °C @ 760 mmHg[3], 151-

153 °C @ 18 mmHg[4][5]

Density 0.898-0.910 g/mL[1]
0.896 g/mL @ 25 °C[5], 0.889

g/mL[3]

Refractive Index 1.4539-1.4650 @ 20°C[1]
1.455-1.462 @ 20°C[3], 1.461

@ 20°C[5]

Flash Point >110 °C (>230 °F)[6] 93 °C (199.4 °F)[3], 105 °C[7]

Solubility
Soluble in alcohol; insoluble in

water[1][8]

Soluble in alcohol and ether;

insoluble in water[5]

Vapor Pressure 0.001 mmHg @ 25 °C (est)[9] 0.022 mmHg @ 20°C[3]

Organoleptic Properties
Neryl Butyrate: Possesses a sweet, leafy, and floral odor.[1] It is also described as having

green, waxy, oily, fatty, and orange notes.[6][9] The taste at 20 ppm is characterized as

green, fruity, fatty, floral, and berry with tropical nuances.[6]

Geranyl Butyrate: Exhibits a fruity-floral aroma, often described as sweet with rosy and

tropical undertones.[3][7] It is used in fruity notes like pineapple, apple, peach, and pear.[3]

Its taste is described as sweet and apricot-like.[5] Neryl butyrate is considered less rosy but

retains a waxy, butyric character compared to its diastereoisomer.[3]

Spectroscopic and Chromatographic Data
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Gas chromatography is a key analytical technique for distinguishing between these isomers.

The Kovats Retention Index (RI) is a useful parameter for this purpose.

Compound
Kovats Retention Index (Standard Non-
polar Column)

Neryl Butyrate 1498, 1514, 1519[1][2]

Biological and Pharmacological Activities
While both compounds are primarily used in flavors and fragrances, there is emerging research

into their biological activities.

Geranyl Butyrate: Has been reported to exhibit anticancer activity.[10] One study mentioned

its potential anticancer activity against murine leukemia (P388) with an IC50 value of 22.345

µg/mL.[10]

Neryl Butyrate: Specific biological activities for neryl butyrate are not well-documented in

the provided search results. However, its isomer, neryl acetate, has been shown to mediate

the biological activities of Helichrysum italicum essential oil on the skin barrier.[11]

Butyrate Moiety: The butyrate component itself is a short-chain fatty acid and a well-known

gut microbiota metabolite. It has a range of pharmacological effects, including anti-

inflammatory and antioxidant properties, and it can act as a histone deacetylase (HDAC)

inhibitor and activate specific G protein-coupled receptors like FFAR2 and FFAR3.[12] These

activities of the parent acid could suggest potential, yet uninvestigated, biological roles for its

ester derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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